Cas no 924663-39-8 (2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one)

2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one structure

924663-39-8 structure

Product Name:2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one

CAS No:924663-39-8

MF:C₁₁H₁₆ClNO₃

MW:245.702642440796

CID:4324856

Update Time:2023-11-20

2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one Chemical and Physical Properties

Names and Identifiers

- Pyridine, 2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-, 1-oxide
- 2-chloromethyl-3-methyl-4-(3-methoxypropoxy)pyridine-1-oxide
- Rabeprazole Impurity 41
- Rabeprazole Impurity K
- 2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one
- Inchi： 1S/C11H16ClNO3/c1-9-10(8-12)13(14)5-4-11(9)16-7-3-6-15-2/h4-5H,3,6-8H2,1-2H3
- InChI Key： FEEQDQKECPZTPQ-UHFFFAOYSA-N
- SMILES： [O-][N+]1C(CCl)=C(C)C(OCCCOC)=CC=1

2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92406-100MG	2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one	924663-39-8	95%	100MG	￥ 1,603.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92406-250MG	2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one	924663-39-8	95%	250MG	￥ 2,560.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92406-500MG	2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one	924663-39-8	95%	500MG	￥ 4,270.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92406-1G	2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one	924663-39-8	95%	1g	￥ 6,402.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92406-5G	2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one	924663-39-8	95%	5g	￥ 19,206.00	2023-04-12
Ambeed	A546645-100mg	2-(Chloromethyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide	924663-39-8	98+%	100mg	$363.0	2025-04-15
Ambeed	A546645-250mg	2-(Chloromethyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide	924663-39-8	98+%	250mg	$580.0	2025-04-15
Ambeed	A546645-1g	2-(Chloromethyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide	924663-39-8	98+%	1g	$1451.0	2025-04-15
Ambeed	A546645-5g	2-(Chloromethyl)-4-(3-methoxypropoxy)-3-methylpyridine 1-oxide	924663-39-8	98+%	5g	$4351.0	2025-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92406-100mg	2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ⁵-pyridin-1-one	924663-39-8	95%	100mg	￥1750.0	2024-04-16

2-(chloromethyl)-4-(3-methoxypropoxy)-3-methyl-1λ?-pyridin-1-one Production Method

Production Method 1

153259-31-5

924663-39-8

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Dichloromethane , Water
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Methanol , Dichloromethane ; 2 h; 1 h

Reference

: Synthetic studies connected with the preparation of H+/K+-ATPase inhibitors rabeprazole and lansoprazole

Radl, Stanislav; Klecan, Ondrej; Havlicek, Jaroslav, Journal of Heterocyclic Chemistry, 2006, 43(6), 1447-1453

Production Method 2

37699-43-7

1589-49-7

924663-39-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt → 125 °C; 4 h, 120 - 125 °C; 125 °C → 50 °C; 40 - 50 °C
1.2 Reagents: Tributylamine , Chlorosuccinimide Catalysts: Benzoyl peroxide ; 3 h, 25 - 30 °C
1.3 Solvents: Water

Reference

: Process for the preparation of 2-[[[4-(3-methoxypropoxy)-3-methylpyridin-2-yl]methyl]thio]-1H-benzimidazole as sodium rabeprazole synthesis intermediate

, China, , ,

Production Method 3

153259-31-5

924663-39-8

Reaction Conditions

1.1 Reagents: N,N′-Diisopropylethylenediamine Solvents: Water ; pH 6.5, rt
1.2 Reagents: Hydrogen peroxide Solvents: Chloroform ; rt; 10 h, rt

Reference

: Method for preparation of Rabeprazole intermediate impurity 2-{[4-(3-methoxypropoxy)-3-methyl-pyridin-oxide-2-yl]methylthio}-1H-benzimidazole

, China, , ,

Production Method 4

117977-20-5

924663-39-8

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen peroxide Solvents: Water ; 6.5 h, 65 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7 - 8

Reference

: Process for preparation of 2-[[[3-methyl-4-(3-methoxypropoxy)-1-oxo-2-pyridinyl]methyl]sulfanyl]-1H-benzimidazole

, China, , ,

Production Method 5

153259-31-5

924663-39-8

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Chloroform , Water ; rt
1.2 Reagents: m-Chloroperbenzoic acid ; 85 min, 5 °C; 1 h, 5 °C

Reference

: Efficient synthesis of N-oxide derivatives: Substituted 2-(2-(pyridyl-N-oxide)methylsulphinyl)benzimidazoles

Ray, Purna C.; Mittapelli, Vasantha; Rohatgi, Amit; Tyagi, Om Dutt, Synthetic Communications, 2007, 37(17), 2861-2868

Production Method 6

153259-31-5

924663-39-8

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Chloroform , Water ; pH 7.5; 10 min, pH 7.5
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Chloroform , Water ; 2 h, 35 °C; 30 min, 35 °C; 35 °C → 25 °C
1.3 Reagents: Ammonia Solvents: Water ; pH 7.5 - 8

Reference

: Synthesis of metabolites and related substances of rabeprazole, an anti-ulcerative drug

Reddy, Ganta Madhusudhan; Mukkanti, Kaga; Bhaskar, Boluggodu Vijaya; Reddy, Padi Pratap, Synthetic Communications, 2009, 39(2), 278-290

Production Method 7

153259-31-5

924663-39-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid , Water ; 80 °C; 8 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Synthesis and structural identification of the related substances of rabeprazole sodium

Tong, Qiao-lin; Wang, Qing-he; Ma, Wen-xi; Zhang, Meng; Cheng, Mao-sheng, Zhongguo Yaowu Huaxue Zazhi, 2016, 26(2), 139-141